Cas no 119474-40-7 (Benzene,1,2,3-trifluoro-4-isothiocyanato-)
119474-40-7 structure
Product Name:Benzene,1,2,3-trifluoro-4-isothiocyanato-
CAS No:119474-40-7
MF:C7H2F3NS
MW:189.157690525055
MDL:MFCD02093787
CID:135337
PubChem ID:2760791
Update Time:2025-04-19
Benzene,1,2,3-trifluoro-4-isothiocyanato- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1,2,3-trifluoro-4-isothiocyanato-
- 1,2,3-trifluoro-4-isothiocyanatobenzene
- 2,3,4,5,6-PENTAFLUOROPHENYL 3-METHYLBENZENESULPHONATE
- 2,3,4-Trifluorophenylisothiocyanate
- 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE, 97
- Benzene, 1,2,3-trifluoro-4-isothiocyanato- (9CI)
- 2,3,4-TRIFLUOROPHENYL ISOTHIOCYANATE
- FT-0642917
- SCHEMBL3229637
- SY320723
- DTXSID10375352
- J-004135
- Benzene, 1,2,3-trifluoro-4-isothiocyanato-
- MFCD02093787
- 2,3,4-Trifluorophenyl isothiocyanate, 97%
- AKOS000212143
- 119474-40-7
- KTNHZGZWGZUKGE-UHFFFAOYSA-N
- DB-041471
-
- MDL: MFCD02093787
- Inchi: 1S/C7H2F3NS/c8-4-1-2-5(11-3-12)7(10)6(4)9/h1-2H
- InChI Key: KTNHZGZWGZUKGE-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC(=C(C=1F)F)F
Computed Properties
- Exact Mass: 188.98600
- Monoisotopic Mass: 188.98600473g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 3.6
- Topological Polar Surface Area: 44.4Ų
Experimental Properties
- Color/Form: liquid
- Density: 1.43 g/mL at 25 °C(lit.)
- Boiling Point: 210-213 °C(lit.)
- Flash Point: 104 °C
- Refractive Index: n20/D 1.577(lit.)
- PSA: 44.45000
- LogP: 2.83820
- Solubility: Not determined
Benzene,1,2,3-trifluoro-4-isothiocyanato- Security Information
- Hazardous Material transportation number:UN 1760 8/PG 2
- WGK Germany:3
- Hazard Category Code: 34
- Safety Instruction: S26; S27; S36/37/39; S45
-
Hazardous Material Identification:
- Safety Term:S26-27-36/37/39-45
- Risk Phrases:R34
Benzene,1,2,3-trifluoro-4-isothiocyanato- Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Benzene,1,2,3-trifluoro-4-isothiocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1263973-1g |
Benzene, 1,2,3-trifluoro-4-isothiocyanato- |
119474-40-7 | 97% | 1g |
$235 | 2024-06-08 | |
| eNovation Chemicals LLC | Y1263973-5g |
Benzene, 1,2,3-trifluoro-4-isothiocyanato- |
119474-40-7 | 97% | 5g |
$335 | 2024-06-08 | |
| Fluorochem | 009604-1g |
2,3,4-Trifluorophenylisothiocyanate |
119474-40-7 | 97% | 1g |
£32.00 | 2022-03-01 | |
| Fluorochem | 009604-5g |
2,3,4-Trifluorophenylisothiocyanate |
119474-40-7 | 97% | 5g |
£96.00 | 2022-03-01 | |
| eNovation Chemicals LLC | Y1263973-250mg |
Benzene, 1,2,3-trifluoro-4-isothiocyanato- |
119474-40-7 | 97% | 250mg |
$210 | 2024-06-08 | |
| Oakwood | 009604-250mg |
2,3,4-Trifluorophenyl isothiocyanate |
119474-40-7 | 97% | 250mg |
$18.00 | 2024-07-19 | |
| Oakwood | 009604-1g |
2,3,4-Trifluorophenyl isothiocyanate |
119474-40-7 | 97% | 1g |
$34.00 | 2024-07-19 | |
| Oakwood | 009604-5g |
2,3,4-Trifluorophenyl isothiocyanate |
119474-40-7 | 97% | 5g |
$102.00 | 2024-07-19 | |
| Ambeed | A544939-1g |
2,3,4-Trifluorophenylisothiocyanate |
119474-40-7 | 97% | 1g |
$33.0 | 2024-04-25 | |
| Ambeed | A544939-5g |
2,3,4-Trifluorophenylisothiocyanate |
119474-40-7 | 97% | 5g |
$100.0 | 2024-04-25 |
Benzene,1,2,3-trifluoro-4-isothiocyanato- Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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